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Compound of Interest

Compound Name:
7-oxo-7-(3-

phenoxyphenyl)heptanoic Acid

Cat. No.: B1365155 Get Quote

Despite its availability from chemical suppliers, 7-oxo-7-(3-phenoxyphenyl)heptanoic acid
(CAS No. 871127-76-3) remains a molecule with no publicly documented scientific

applications, biological activity, or established mechanism of action. A comprehensive review of

scientific literature and patent databases reveals a significant gap in the understanding of this

compound's potential as a research tool.

Currently, information on 7-oxo-7-(3-phenoxyphenyl)heptanoic acid is confined to listings in

chemical catalogs. These entries confirm its chemical structure and provide basic

physicochemical properties, but offer no insight into its utility in biological or pharmacological

research. No published studies have investigated its potential targets, signaling pathways, or

efficacy in any experimental models.

This absence of data precludes the creation of detailed application notes and experimental

protocols as requested. The core requirements for such documentation, including quantitative

data (e.g., IC50, EC50), established methodologies, and characterized signaling pathways, are

contingent on pre-existing research, which, in this case, is not available in the public domain.

Future Research Directions: A Blank Canvas
The lack of existing research presents a unique opportunity for novel investigations. Based on

the structural motifs present in 7-oxo-7-(3-phenoxyphenyl)heptanoic acid, which includes a

heptanoic acid chain and a phenoxyphenyl group, researchers could explore a variety of
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potential biological activities. For instance, similar structures are sometimes associated with

lipid metabolism, inflammatory pathways, or as ligands for various receptors.

A logical first step for researchers interested in this compound would be to perform broad

biological screening assays to identify potential cellular targets or pathways that it may

modulate.

Workflow for Initial Investigation:
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Initial Screening

In Vitro Validation

In Vivo Exploration

Compound Acquisition

High-Throughput Screening

Screen against diverse target classes

Target Identification

Identify initial hits

Dose-Response Studies

Confirm activity and potency

Mechanism of Action Studies

Elucidate biological pathway

Selectivity Profiling

Assess off-target effects

Pharmacokinetic Studies

Evaluate ADME properties

Efficacy in Disease Models

Test in relevant animal models
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Caption: A potential workflow for the initial investigation of 7-oxo-7-(3-
phenoxyphenyl)heptanoic acid.

Until such foundational research is conducted and published, 7-oxo-7-(3-
phenoxyphenyl)heptanoic acid will remain an intriguing but enigmatic compound for the

scientific community. Researchers and drug development professionals are encouraged to

consider this molecule as a novel starting point for discovery programs, with the understanding

that they will be charting a new course in its scientific exploration.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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